BMS-191095
BMS-191095
BMS-191095 is an activators of mitochondrial ATP-sensitive potassium (mitoKATP) channels.Target: potassium channelin vitro: BMS-191095 induces mitochondrial-depolarization and vasodilation. BMS-191095 elicites a dose-dependent vasodilation in endothelium denuded cerebral arteries with 8.1 ± 2.3%, 31.6 ± 2.1%, and 39.5 ± 3.2% relaxation in response to 10, 50, and 100 μM, respectively.in vivo: In normal rats, BMS-191095-induced vasodilation was mediated by mitochondrial depolarization and calcium sparks generation in VSM and was reduced by inhibition of BKCa channels.
Brand Name:
Vulcanchem
CAS No.:
166095-21-2
VCID:
VC0003422
InChI:
SMILES:
Molecular Formula:
C22H21ClN4O2
Molecular Weight:
408.88
BMS-191095
CAS No.: 166095-21-2
Inhibitors
VCID: VC0003422
Molecular Formula: C22H21ClN4O2
Molecular Weight: 408.88
| CAS No. | 166095-21-2 |
|---|---|
| Product Name | BMS-191095 |
| Molecular Formula | C22H21ClN4O2 |
| Molecular Weight | 408.88 |
| Description | BMS-191095 is an activators of mitochondrial ATP-sensitive potassium (mitoKATP) channels.Target: potassium channelin vitro: BMS-191095 induces mitochondrial-depolarization and vasodilation. BMS-191095 elicites a dose-dependent vasodilation in endothelium denuded cerebral arteries with 8.1 ± 2.3%, 31.6 ± 2.1%, and 39.5 ± 3.2% relaxation in response to 10, 50, and 100 μM, respectively.in vivo: In normal rats, BMS-191095-induced vasodilation was mediated by mitochondrial depolarization and calcium sparks generation in VSM and was reduced by inhibition of BKCa channels. |
| Reference | [1]. Katakam PV, et al. Diversity of mitochondria-dependent dilator mechanisms in vascular smooth muscle of cerebral arteries from normal and insulin-resistant rats. Am J Physiol Heart Circ Physiol. 2014 Aug 15;307(4):H493-503. |
| Last Modified | Aug 20 2021 |
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